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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B11929159

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR1555 hydrochloride is a potent and selective inverse agonist of the Retinoic acid receptor-
related Orphan Receptor gamma (RORYy). As a modulator of Th17 cell differentiation and
function, it is a valuable tool for research in autoimmune diseases and other inflammatory
conditions. Ensuring the chemical stability and integrity of SR1555 hydrochloride is critical for
obtaining reliable and reproducible experimental results. These application notes provide
detailed protocols for assessing the stability of SR1555 hydrochloride and recommend

optimal storage conditions.

Physicochemical Properties of SR1555
Hydrochloride

A summary of the key physicochemical properties of SR1555 hydrochloride is presented in
Table 1.

Table 1: Physicochemical Properties of SR1555 Hydrochloride

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b11929159?utm_src=pdf-interest
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/product/b11929159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

Chemical Formula C22H23CIFsN202[1]

Molecular Weight 496.88 g/mol [1]

CAS Number 2309312-90-9 (HCl salt)[1][2]

Appearance White to beige crystalline solid or powder[3]
Purity >98% (HPLC)[2][3]

Solubility Soluble in DMSO (e.g., 15 mg/mL)[3]
Storage (Short-term) 2-8°C[3]

Storage (Long-term) -20°C[1][2]

Recommended Storage Conditions

To maintain the integrity and activity of SR1555 hydrochloride, the following storage
conditions are recommended:

e Solid Form: For long-term storage, SR1555 hydrochloride powder should be stored at
-20°C in a tightly sealed container, protected from light and moisture. For short-term storage
(days to weeks), refrigeration at 2-8°C is acceptable.

¢ In Solution: Stock solutions of SR1555 hydrochloride, typically prepared in DMSO, should
be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or colder. The stability
of the compound in aqueous solutions for extended periods may be limited and should be
experimentally determined.

Stability Testing Protocols

The following protocols are based on the International Council for Harmonisation (ICH)
guidelines for stability testing of new drug substances.[3][4][5] These studies are designed to
evaluate the intrinsic stability of SR1555 hydrochloride and to develop a stability-indicating
analytical method.

Stability-Indicating HPLC Method Development
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A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to
separate the intact SR1555 hydrochloride from its potential degradation products.

Protocol:
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic
acid) is a common starting point for small molecules.

o Flow Rate: 1.0 mL/min.

o Detection: UV detection at a wavelength determined by the UV spectrum of SR1555
hydrochloride (typically between 220-280 nm).

o Method Validation: The method should be validated for specificity, linearity, accuracy,
precision, and robustness according to ICH guidelines.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation pathways and to
demonstrate the specificity of the stability-indicating HPLC method.[6]

Workflow for Forced Degradation Studies
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Sample Preparation

Prepare SR1555 HCI Solution
(e.g., 1 mg/mL in appropriate solvent)

Expose to Expose to Expose to

Stress Conditions

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Stress

(e.g., 0.1 M NaOH, RT & 60°C) (e.g., 3% H202, RT) (Solid & Solution, e.g., 80°C)

Photostability

(e.g., 0.1 M HCI, RT & 60°C) (ICH Q1B guidelines)

Neutralize/Quench Reaction

Analyze by Stability-Indicating
HPLC-UVIMS

Characterize Degradants
(LC-MS, NMR)
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Th17 Differentiation Pathway Mechanism of SR1555 HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for SR1555
Hydrochloride Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11929159#sr1555-hydrochloride-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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